Journal Name:Superconductor Science and Technology
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Exotic light transition between superluminal and subluminal group velocity in a PT coupled slab waveguide
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-03-15 , DOI: 10.1016/j.photonics.2023.101128
We propose a rigorous full-wave modal analysis based on the eigenmodes approach (“supermodes”), that allows the calculation of the transverse electric (TE) and transverse magnetic (TM) stationary propagation eigenmodes in a coupled PT-symmetric slab waveguide. Our findings show that the group velocity, for the fundamental TE0 supermode, passes from superluminal to subluminal speed over both sides of a critical point (CP), located near to the exceptional point (EP). We also demonstrate that the first higher-order supermode, TE1, exhibits a slow light phenomenon around the EP.
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Design of a triple-band black phosphorus-based perfect absorber and full-wave analysis using the semi-analytical method of lines
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-02-01 , DOI: 10.1016/j.photonics.2023.101112
A novel triple-band perfect plasmonic absorber that operates in the infrared regime was designed in this study. This absorber has a periodic multilayered black phosphorus (BP)/dielectric structure mounted on an Ag mirror with three distinct absorption peaks located at 6.44 µm, 10.09 µm, and 17.46 µm, and with near perfect absorption efficiencies of 96.72%, 97.17%, and 95.62%, respectively. The absorption performance of the designed structure can be tuned independently for each of the resonance bands by controlling the corresponding Fermi level of the BP-nanoribbons. Moreover, we demonstrated that the operation of the proposed absorber is independent of the incident angles in the angular range from normal to ± 50°. The semi-analytical method of lines was extended to conduct full-wave analysis of the proposed absorber. The semi-analytical nature of this method greatly reduces the computational time required and memory consumption compared with fully numerical methods. Direct comparisons with the results obtained by using the finite difference time domain method demonstrated their full consistency.
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Optical fiber temperature sensor with Vernier effect formed by Mach–Zehnder interferometer cascaded Sagnac interferometer based on Hollow-core photonic crystal fiber
Superconductor Science and Technology ( IF 0 ) Pub Date: 2022-10-20 , DOI: 10.1016/j.photonics.2022.101085
This research proposes a Mach–Zehnder interferometer (MZI) based on hollow-core photonic crystal fiber (PCF) and a Sagnac interferometer (SI) based on polarization maintaining fiber (PMF). A stable reference interferometer is formed by using PCF which is insensitivity to temperature and the temperature monitoring is realized by using PMF which is sensitivity to temperature. The two interferometers are cascaded through a 3 dB optical fiber coupler to generate the Vernier effect by controlling the lengths of the two fibers, thereby improving the temperature sensitivity of the sensing structure. The length of PCF is 1.22 mm and PMF is 1.65 m, the experimental results show that the highest temperature sensitivity of 12.02 nm/°C is obtained. The proposed sensor not only has ultra-high temperature sensitivity, but also has scarcely response to physical quantities, such as refractive index, strain and so on. This sensor has reduced the generation of cross-talk in the measurement process, and has great application prospects in several fields.
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Graphene-based multifunctional signal divider in THz region
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-02-18 , DOI: 10.1016/j.photonics.2023.101115
Here, we report the design and numeric-theoretical study of a power divider working at two different regimes in THz range based on graphene. The device is composed by a graphene disk resonator and eight graphene waveguides linked to the resonator. This graphene set is placed on a dielectric substrates stacking. Under a bias voltage applying between the graphene set and the dielectric substrate set, the divider works into biasing voltage (B.V.) regime by splitting the signal input power and increasing the ports number of transmission (from three to five output ports). Otherwise, when the resonator is undergone a DC magnetic field, the device works in magneto-plasmon (M.P.) regime by splitting the input power in similar manner as B.V. regime, but the transmission and isolation ports are different, which leads to the source protection. The working principle of B.V. and M.P. regimes are based on dipole and quadrupole resonances configurations as a function of applied external electric and magnetic fields, respectively. These two modes are excited by surface plasmon-polariton waves propagating in the graphene waveguides. Both regimes work as selector switches and provide fine results in transmission, isolation and reflection.
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Broadband electromagnetically induced transparency to broadband electromagnetically induced absorption conversion with silicon based on metastructure
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-04-21 , DOI: 10.1016/j.photonics.2023.101136
Electromagnetically induced transparency-like (EIT-like) and electromagnetically induced absorption-like (EIA-like) can be easily generated separately in metastructure (MS), but it is rare to achieve both states simultaneously in a single device, let alone broadband EIT-like and EIA-like. Notably, the responses of the left-handed circularly polarized waves and the right-handed circularly polarized waves to the MS are the same, demonstrating the generation of polarization-insensitive EIT-like and EIA-like. The photosensitive silicon (Si) is chosen to control the state of the device, realizing the mutual conversion between EIT-like and EIA-like. With the incidence of circularly polarized (CP) waves, the broadband EIT-like can be observed between 0.505 THz and 1.403 THz, where the maximum group delay and group index can arrive at 1.57 ps and 7.26, respectively. Besides, the transition from broadband EIT-like to broadband EIA-like can be successfully achieved in the same frequency band when Si is excited by the pump light, where Si-based ladder structure (SBLS) is adapted to enhance absorption efficiency to realize broadband EIA-like. The relative bandwidths of EIT-like and EIA-like have reached 26.5% and 15.2%, respectively. The theoretical RLC (resistance, inductance, and capacitance) equivalent circuit model demonstrates the feasibility of broadband EIT-like and EIA-like implementation.
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Thiophene-based thin films with tunable red photoluminescence.
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.photonics.2023.101168
Organic thin films with tunable optical properties underlie optical sensors and optoelectronic devices. Here we report on the synthesis of thin films based on thiophene molecular crystals (MC) by dripping method on temperature-controlled substrates with the use of UV radiation to control the photoluminescence spectra of the films. We achieve 80 nm red shift of the photoluminescence without degradation of thiophene-based MCs. The obtained scalable organic-based thin films with variable PL can be used as optical sensors of UV light, as well as planar substrates for imaging.
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Polarization-controlled particle transport with plasmonic teardrop-shaped nanostructure
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-05-08 , DOI: 10.1016/j.photonics.2023.101151
In this article, we report a gold plasmonic teardrop-shaped nanostructure (PTNS) which can be used to transfer nanoparticles by switching the polarization of an excitation beam. The hot spots around PTNS provide efficient optical trapping sites whose locations are polarization-dependent. The teardrop tip generates an extremely strong local field enhancement, that enhances the trap stiffness and the possibility of transferring trapped particles between adjacent PTNSs. A nano-optical conveyor belt is constructed by a chain of uniform PTNSs that delivers target nanoparticles by periodically switching three polarization angles. Numerical analysis on optical forces and trap potentials confirms the feasibility of the design for particle trap and transfer. Furthermore, an 2D arrangement of PTNSs for particle gathering has also been demonstrated, benefiting from the polarization response of the tip. With the capability of large-scale capture and stable transfer, our design provides a general scheme for efficiently driving units in on-chip optofluidic applications.
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Controlling the dispersion of longitudinal waves via the affine deformation of the interlaced wire medium
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-05-06 , DOI: 10.1016/j.photonics.2023.101150
We studied the dispersion properties of double interlaced wire metamaterials with geometry modified by affine transformation. That metamaterials were found to support eigenmodes with longitudinal polarization at low frequencies for all deformations. Due to spatial dispersion, the metamaterials’ isofrequency surfaces are centered at the Brillouin zone edges (rather than at Γ-point) and have the shape of ellipsoids. Their refractive indices corresponding to the ellipsoids were analyzed both analytically and numerically.
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An idler light power measurement temperature sensor based on the four-wave mixing in a highly nonlinear fiber
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-03-28 , DOI: 10.1016/j.photonics.2023.101133
In this study, an idler light power measurement temperature sensor based on four-wave mixing (FWM) is designed and analyzed experimentally. In the experiments, the FWM effect is realized in a highly nonlinear fiber (HNLF). The FWM conversion efficiency of the proposed sensor is calculated, and its temperature sensing is evaluated by changing the pump wavelengths and the signal light powers. Unlike previous studies on the FWM temperature sensors, this work uses the idler light power as sensing basis. The experimental results show that the output power of the idler light varies significantly with the temperature at different pump wavelengths. In the experiment, a temperature sensor with a measurement range from 20 ℃ to 80 ℃ is used. The results show that at a wavelength of 1540 nm, the average signal light power is 60 mW, and the proposed sensor’s sensitivity is 0.1295 dB/℃. The proposed sensor is easy to operate and allows performing measurements conveniently. In addition, it provides an improved measuring method for FWM-based temperature sensing.
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Strong anisotropic optical response in two-dimensional Mo-VIA and Mo-VIIA monolayer binary materials
Superconductor Science and Technology ( IF 0 ) Pub Date: 2023-02-11 , DOI: 10.1016/j.photonics.2023.101114
Two-dimensional binary materials based on transition metals have attracted much research attention because of their intriguing physical properties owing to their crystalline structure. The optical response of these compounds paves a way to manipulate the optical and electronic properties for optical and electronic device applications. Here, the frequency-dependent anisotropic linear optical response of eight molybdenum (Mo)-based binary materials from the VIA (i.e., O, S, Se, and Te) and VIIA (i.e., F, Cl, Br, and I) groups are systematically investigated using first-principles density functional theory. These binary materials exhibit strong linear anisotropic dielectric and optical behavior in the low energy range and become isotropic at high energies. The linear anisotropy in optical functions can be attributed to the intralayer excitonic behavior. The phenomenon of birefringence is the main characteristic of anisotropic materials. The dichroic ratio determines the degree of anisotropy. Among these binary materials, MoS2 and MoCl2 show large birefringence in the visible and far-infrared regions. The birefringence in these materials is also compared with other reported materials. Birefringence is critical for light manipulation during propagation through media. The present results provide insight into the linear optical anisotropies of the binary materials considered. Furthermore, the results suggest that these Mo-based binary materials could be potential candidates for developing optical instruments, optoelectronic, and photonic device applications.
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